Cas no 12286-33-8 (Tin phosphide (Sn4P3))

• Product Name: Tin phosphide (Sn4P3)
• CAS No: 12286-33-8
• MF: P₃Sn₄
• MW: 567.761278152466
• CID: 216754
• PubChem ID: 72720467
• Update Time: 2025-07-02

Tin phosphide (Sn4P3) Chemical and Physical Properties

Names and Identifiers

• Tin phosphide (Sn4P3)
• Tetratin triphosphide
• phosphorus(3-),tin(2+)
• 12286-33-8
• EINECS 235-556-5
• QOZWYPLTNWIZAB-UHFFFAOYSA-N

• Inchi： 1S/3P.4Sn/q3*-3;4*+2
• InChI Key： QOZWYPLTNWIZAB-UHFFFAOYSA-N
• SMILES： [Sn+2].[Sn+2].[Sn+2].[Sn+2].[P-3].[P-3].[P-3]

Computed Properties

• Exact Mass: 566.52904g/mol
• Monoisotopic Mass: 572.53010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 5.181
• Melting Point: decomposes at
• PSA: 40.77000
• LogP: -1.34890

Additional information on Tin phosphide (Sn4P3)

Properties and Applications of Tin Phosphide (Sn₄P₃) with CAS No. 12286-33-8

Tin phosphide (Sn₄P₃) is a compound of significant interest in the field of materials science and chemical engineering, characterized by its unique crystal structure and electronic properties. The chemical formula Sn₄P₃ denotes a stoichiometric ratio of tin to phosphorus, forming a crystalline lattice that imparts distinct physical and chemical attributes. With a CAS number of 12286-33-8, this compound has been extensively studied for its potential applications in various industrial and technological domains.

The synthesis of tin phosphide typically involves high-temperature reactions between tin and phosphorus sources, often under controlled atmospheres to ensure purity and desired crystalline phases. The resulting material exhibits a semiconducting nature, making it a candidate for electronic devices such as photodetectors and solar cells. Recent advancements in the synthesis of Sn₄P₃ have focused on optimizing growth conditions to enhance crystalline quality and minimize defects, thereby improving device performance.

In the realm of catalysis, tin phosphide has shown promise as a heterogeneous catalyst for various organic transformations. Its ability to facilitate reactions under mild conditions while maintaining high selectivity has garnered attention from researchers seeking sustainable alternatives to traditional catalysts. For instance, studies have demonstrated its efficacy in the hydrogenation of unsaturated compounds, where Sn₄P³ exhibits superior activity compared to some conventional metal-based catalysts.

The electronic properties of tin phosphide make it an attractive material for optoelectronic applications. Researchers have explored its potential in light-emitting diodes (LEDs) and photodetectors due to its direct bandgap characteristics and high charge carrier mobility. In recent years, there has been a surge in interest regarding the integration of Sn₄P³ into next-generation optoelectronic devices, driven by the need for more efficient and environmentally friendly technologies.

Beyond electronics and catalysis, tin phosphide has found utility in other areas such as gas sensing. Its sensitivity to specific gases makes it suitable for detecting trace amounts of pollutants or hazardous substances in environmental monitoring systems. The development of Sn^4P3-based sensors has been accompanied by efforts to improve their response time and long-term stability, ensuring reliable performance in real-world scenarios.

The mechanical properties of tin phosphide also contribute to its versatility as a material. Its hardness and wear resistance make it a candidate for use in protective coatings and tribological applications. By tailoring the microstructure and composition of Sn^4P3, researchers aim to develop materials with enhanced durability for demanding industrial environments.

In conclusion, tin phosphide (Sn₄P³) with CAS No. 12286-33-8 represents a multifaceted material with broad applications across multiple scientific and technological domains. Its unique properties, coupled with ongoing research efforts aimed at optimizing its synthesis and performance, position it as a promising candidate for future innovations in electronics, catalysis, optoelectronics, gas sensing, and mechanical applications.